Cas no 7270-50-0 (1,5-Heptadiene,6-methyl-)
1,5-Heptadiene,6-methyl- structure
Product Name:1,5-Heptadiene,6-methyl-
1,5-Heptadiene,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Heptadiene,6-methyl-
- 6-METHYL-1,5-HEPTADIENE
- 6-methylhepta-1,5-diene
- 1,5-Heptadiene,6-methyl
- 5-heptadiene
- 6-Methyl-hepta-1,5-dien
- 6-methyl-hepta-1,5-diene
- isobutylenebutene
- SODIUM BO-PROPOXIDE
- KUFDSEQTHICIIF-UHFFFAOYSA-N
- DTXSID30223003
- 7270-50-0
- AKOS006275104
- FT-0636410
-
- Inchi: 1S/C8H14/c1-4-5-6-7-8(2)3/h4,7H,1,5-6H2,2-3H3
- InChI Key: KUFDSEQTHICIIF-UHFFFAOYSA-N
- SMILES: C(/C=C(\C)/C)CC=C
Computed Properties
- Exact Mass: 110.11000
- Monoisotopic Mass: 110.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.739
- Boiling Point: 116.5°C at 760 mmHg
- Flash Point: 11.7°C
- Refractive Index: 1.432
- PSA: 0.00000
- LogP: 2.91880
1,5-Heptadiene,6-methyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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